Cas no 2229144-82-3 (5-(2-bromoethyl)-2-fluoropyridine)

• Product Name: 5-(2-bromoethyl)-2-fluoropyridine
• CAS No: 2229144-82-3
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 6519001
• PubChem ID: 66600003
• Update Time: 2025-11-06

5-(2-bromoethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-2-fluoropyridine
• EN300-1923833
• SCHEMBL114628
• 2229144-82-3

• Inchi： 1S/C7H7BrFN/c8-4-3-6-1-2-7(9)10-5-6/h1-2,5H,3-4H2
• InChI Key： XUZCFPXPXAFIBE-UHFFFAOYSA-N
• SMILES： BrCCC1C=NC(=CC=1)F

Computed Properties

• Exact Mass: 202.97459g/mol
• Monoisotopic Mass: 202.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-(2-bromoethyl)-2-fluoropyridine

5-(2-Bromoethyl)-2-Fluoropyridine: A Comprehensive Overview

5-(2-Bromoethyl)-2-Fluoropyridine is a versatile organic compound with the CAS number No. 2229144-82-3. This compound, also referred to as 5-(2-bromoethyl)pyridine-2-fluoride, has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to its unique structural properties and potential applications. In this article, we will delve into the chemical structure, synthesis methods, pharmacological implications, and recent advancements related to this compound.

The molecular structure of 5-(2-Bromoethyl)-2-Fluoropyridine consists of a pyridine ring with a fluorine atom at the 2-position and a bromoethyl group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The bromoethyl group serves as a reactive site for further functionalization, enabling the construction of complex molecular architectures. Recent studies have highlighted its utility in synthesizing bioactive molecules, particularly in drug discovery programs targeting various therapeutic areas.

One of the most notable applications of 5-(2-Bromoethyl)-2-Fluoropyridine is its role in medicinal chemistry. The compound's ability to act as a precursor for more complex structures has been exploited in the development of potential anti-cancer agents. For instance, researchers have employed this compound as a starting material for synthesizing pyridine-based inhibitors of kinase enzymes, which are critical targets in oncology. The fluorine atom at the 2-position contributes to the molecule's lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins.

In addition to its pharmacological applications, 5-(2-Bromoethyl)-2-Fluoropyridine has found relevance in materials science. Its bromoethyl group can undergo various transformations, such as nucleophilic substitution reactions, to yield materials with tailored electronic properties. Recent advancements in polymer chemistry have explored the use of this compound as a monomer for synthesizing conducting polymers, which hold promise for applications in flexible electronics and energy storage devices.

The synthesis of 5-(2-Bromoethyl)-2-Fluoropyridine typically involves multi-step organic reactions. A common approach includes the bromination of an ethyl-substituted pyridine derivative followed by fluorination at the 2-position. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications. The development of greener synthesis methods, such as using microwave-assisted techniques or catalytic systems, has further enhanced the efficiency and sustainability of producing this compound.

From a safety standpoint, handling 5-(2-Bromoethyl)-2-Fluoropyridine requires adherence to standard laboratory protocols due to its potential hazards. The bromo group is reactive and can pose risks if mishandled; therefore, proper protective equipment and ventilation should be employed during synthesis and manipulation.

In conclusion, 5-(2-Bromoethyl)-2-Fluoropyridine stands out as a valuable compound with diverse applications across multiple disciplines. Its structural features make it an ideal candidate for both academic research and industrial development. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.